Cas no 1506210-05-4 (3-(2-chloropyridin-4-yl)butanoic acid)

• Product Name: 3-(2-chloropyridin-4-yl)butanoic acid
• CAS No: 1506210-05-4
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 5962552
• PubChem ID: 130121950
• Update Time: 2025-05-21

3-(2-chloropyridin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloropyridin-4-yl)butanoic acid
• 1506210-05-4
• EN300-1969294

• Inchi： 1S/C9H10ClNO2/c1-6(4-9(12)13)7-2-3-11-8(10)5-7/h2-3,5-6H,4H2,1H3,(H,12,13)
• InChI Key： NPQNDILREFSJBG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(C)CC(=O)O

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(2-chloropyridin-4-yl)butanoic acid

Comprehensive Overview of 3-(2-chloropyridin-4-yl)butanoic acid (CAS No. 1506210-05-4): Properties, Applications, and Industry Insights

3-(2-chloropyridin-4-yl)butanoic acid (CAS No. 1506210-05-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This chloropyridine derivative combines a pyridine ring with a butanoic acid side chain, making it a versatile intermediate for synthesizing biologically active molecules. Its molecular formula C₉H₁₀ClNO₂ and molecular weight of 199.63 g/mol position it as a valuable building block in modern drug discovery pipelines.

The compound's 2-chloropyridine moiety is particularly noteworthy, as this structural motif appears in numerous FDA-approved drugs and crop protection agents. Researchers are increasingly exploring 3-(2-chloropyridin-4-yl)butanoic acid for its potential in creating novel kinase inhibitors and GABA receptor modulators, addressing current demands for targeted therapies in oncology and neurology. The carboxylic acid functional group enhances its reactivity, allowing straightforward derivatization into esters, amides, and other pharmacologically relevant derivatives.

Recent patent analyses reveal growing interest in CAS 1506210-05-4 as a precursor for sustainable agrochemicals. With the global push toward environmentally friendly pesticides, this compound's potential to yield low-residue crop protection agents aligns with the European Green Deal's objectives and the USDA's biopreferred program. Its chloropyridine core demonstrates excellent systemic movement in plants while maintaining favorable ecotoxicological profiles compared to traditional organophosphates.

From a synthetic chemistry perspective, 3-(2-chloropyridin-4-yl)butanoic acid offers multiple advantages. The chlorine atom at the 2-position activates the pyridine ring for nucleophilic aromatic substitution, while the 4-position butanoic acid chain provides spatial flexibility for molecular design. These features explain its rising popularity in fragment-based drug discovery (FBDD) platforms, where researchers screen small, synthetically tractable molecules like this for protein binding hotspots.

Quality control specifications for CAS 1506210-05-4 typically require ≥95% purity by HPLC, with strict limits on heavy metals and residual solvents. Advanced analytical techniques including LC-MS and NMR spectroscopy are employed to verify structural integrity, particularly checking for potential degradation products that might form during storage. Proper handling recommends protection from moisture and storage at 2-8°C under inert atmosphere to maintain stability.

The commercial landscape for 3-(2-chloropyridin-4-yl)butanoic acid reflects its niche but growing importance. While not yet a bulk commodity chemical, specialty suppliers offer it in research quantities (100mg-10kg) with custom synthesis options. Pricing trends correlate with raw material availability, particularly 2-chloro-4-methylpyridine precursor costs. Current Good Manufacturing Practice (cGMP) versions are becoming available to meet preclinical development requirements.

Environmental fate studies indicate that 1506210-05-4 undergoes moderate biodegradation in soil (DT₅₀ 30-60 days) with low bioaccumulation potential (log P_ow ~1.8). These characteristics contribute to its selection for green chemistry initiatives aiming to replace persistent organic pollutants. The compound's photostability makes it suitable for foliar applications while minimizing groundwater contamination risks.

Future research directions for 3-(2-chloropyridin-4-yl)butanoic acid include exploring its metal-chelating properties for catalytic applications and investigating its potential as a linker in PROTAC (proteolysis targeting chimera) technology. The acid functionality allows conjugation to E3 ligase ligands, creating bifunctional molecules that could degrade disease-causing proteins - a hot topic in modern drug discovery addressing "undruggable" targets.

Regulatory status varies by region, but CAS 1506210-05-4 currently falls outside major chemical control lists. However, researchers should monitor evolving REACH and TSCA regulations as production scales increase. Proper risk assessments are recommended when handling powdered forms due to potential dust explosion hazards common to many organic solids.

For synthetic chemists, the most frequent search queries about this compound involve: synthesis of 3-(2-chloropyridin-4-yl)butanoic acid, NMR spectra interpretation, and derivatization strategies. These reflect practical concerns in laboratory applications. Meanwhile, computational chemists often search for molecular docking studies involving this scaffold, highlighting its relevance in computer-aided drug design workflows.

In conclusion, 3-(2-chloropyridin-4-yl)butanoic acid represents an emerging chemical tool with diverse applications across life sciences. Its balanced physicochemical properties, synthetic versatility, and alignment with green chemistry principles suggest expanding utilization in both pharmaceutical and agricultural innovation. As research continues to uncover new applications for this chloropyridine derivative, its commercial and scientific significance will likely grow proportionally.